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Compound of Interest

Compound Name: (Rac)-H-Thr-OMe hydrochloride

Cat. No.: B554946 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity chemical

compounds is a critical first step in any experimental workflow. This technical guide provides an

in-depth overview of commercial suppliers for (Rac)-H-Thr-OMe hydrochloride (CAS No.

2170123-34-7), alongside relevant technical data, representative experimental protocols, and

diagrams of associated biochemical pathways.

Commercial Supplier Overview
(Rac)-H-Thr-OMe hydrochloride, a racemic mixture of the methyl ester of threonine

hydrochloride, is available from several commercial suppliers. The compound is typically used

in research and development, for example as a building block in peptide synthesis or as a

control compound in biological assays.[1][2] Key identifying information for this molecule

includes a molecular formula of C₅H₁₂ClNO₃ and a molecular weight of 169.61 g/mol .[3][4]

Below is a summary of publicly available data from various suppliers. Please note that stock

status and pricing are subject to change and should be verified on the respective supplier's

website.
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For comparative purposes, various stereoisomers of H-Thr-OMe hydrochloride are also

commercially available from suppliers such as Aapptec, Tokyo Chemical Industry (TCI), Chem-

Impex, and CP Lab Safety, each with their own specifications.

Experimental Protocols
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While specific, detailed experimental protocols for (Rac)-H-Thr-OMe hydrochloride are not

readily available in the public domain, the following sections provide representative

methodologies for the synthesis and quality control of similar amino acid methyl ester

hydrochlorides. These protocols are based on established chemical principles and common

laboratory practices.

Representative Synthesis of Amino Acid Methyl Ester
Hydrochlorides
A common method for the synthesis of amino acid methyl ester hydrochlorides is through the

esterification of the corresponding amino acid using methanol in the presence of an acid

catalyst, such as thionyl chloride or trimethylchlorosilane (TMSCl).

Materials:

Amino Acid (e.g., (Rac)-Threonine)

Anhydrous Methanol

Thionyl Chloride (SOCl₂) or Trimethylchlorosilane (TMSCl)

Reaction vessel with a stirrer and a drying tube

Rotary evaporator

Procedure using Thionyl Chloride:

Cool anhydrous methanol in an ice bath.

Slowly add thionyl chloride dropwise to the cooled methanol with stirring.

Add the amino acid to the methanol/thionyl chloride solution.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC).

Remove the solvent and excess reagent under reduced pressure using a rotary evaporator

to yield the crude amino acid methyl ester hydrochloride.
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The crude product can be purified by recrystallization.

Procedure using Trimethylchlorosilane:

Suspend the amino acid in anhydrous methanol.

Add trimethylchlorosilane to the suspension.

Stir the mixture at room temperature for several hours.

Upon completion, the product is isolated by removing the solvent via rotary evaporation.
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Representative Synthesis of (Rac)-H-Thr-OMe hydrochloride
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A simplified workflow for the synthesis of (Rac)-H-Thr-OMe hydrochloride.

Quality Control Workflow
Quality control (QC) is essential to confirm the identity, purity, and quality of the synthesized

compound. A typical QC workflow for an amino acid derivative like (Rac)-H-Thr-OMe
hydrochloride would involve a series of analytical tests.
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Key Quality Control Tests:

Appearance: Visual inspection of the physical state (e.g., white to off-white solid).

Identity:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups.

Purity:

High-Performance Liquid Chromatography (HPLC): To determine the percentage purity.

Elemental Analysis (C, H, N, Cl): To confirm the elemental composition.

Other Properties:

Melting Point: To assess purity.

Solubility: To determine appropriate solvents for use.
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Quality Control Workflow for (Rac)-H-Thr-OMe hydrochloride
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A typical quality control workflow for synthesized amino acid derivatives.

Relevance in Signaling Pathways
While (Rac)-H-Thr-OMe hydrochloride is primarily a synthetic building block, the amino acid

threonine is a crucial component in cellular signaling. Threonine, along with serine and

tyrosine, is one of the three amino acids that can be phosphorylated by kinases, a fundamental

mechanism for regulating protein function and signal transduction.[5]

A key signaling pathway where threonine phosphorylation is central is the mTOR (mammalian

target of rapamycin) pathway. mTOR itself is a serine/threonine kinase that acts as a central

regulator of cell growth, proliferation, metabolism, and survival.[6][7] The mTOR pathway

integrates signals from nutrients (including amino acids), growth factors, and cellular energy

status.
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Simplified mTOR Signaling Pathway
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An overview of the mTOR signaling pathway, regulated by amino acids like threonine.

In conclusion, (Rac)-H-Thr-OMe hydrochloride is a readily available chemical for research

purposes. While specific protocols for its handling and use are supplier-dependent, established

methodologies for the synthesis and quality control of amino acid derivatives provide a solid

framework for its application in the laboratory. Furthermore, understanding the role of its
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constituent amino acid, threonine, in critical signaling pathways like mTOR can provide

valuable context for its use in biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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